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Compound of Interest

Compound Name: M7583

Cat. No.: B1193092 Get Quote

For researchers, scientists, and drug development professionals working with M7583, a potent

and selective irreversible Bruton's tyrosine kinase (BTK) inhibitor, a comprehensive

understanding of safety and handling protocols is paramount. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the safe and effective use of this compound in a laboratory setting.

Personal Protective Equipment (PPE)
When handling M7583, appropriate personal protective equipment must be worn to minimize

exposure and ensure personal safety. The following table summarizes the recommended PPE.
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PPE Category Item Specification

Eye/Face Protection Safety Glasses/Goggles

Should comply with OSHA's

eye and face protection

regulations in 29 CFR

1910.133 or European

Standard EN166.[1]

Face Shield
Recommended when there is

a splash hazard.

Skin Protection Protective Gloves
Wear appropriate chemical-

resistant gloves.[1][2]

Lab Coat/Protective Clothing

Wear appropriate protective

clothing to prevent skin

exposure.[1]

Respiratory Protection Respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if

exposure limits are exceeded

or if irritation or other

symptoms are experienced.[1]

Health Hazard Information
M7583 is classified with several health hazards that necessitate careful handling.
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Hazard Class Statement

Acute Toxicity, Oral Harmful if swallowed.

Acute Toxicity, Dermal Harmful in contact with skin.

Skin Corrosion/Irritation

May cause an allergic skin reaction.[2]

Prolonged skin contact may cause temporary

irritation.[2]

Serious Eye Damage/Eye Irritation
Causes serious eye damage.[3] Direct contact

with eyes may cause temporary irritation.[2]

Reproductive Toxicity
Suspected of damaging fertility or the unborn

child.[3]

Handling and Storage
Proper handling and storage procedures are critical to maintaining the integrity of M7583 and

ensuring a safe laboratory environment.

Handling:

Wash hands and any exposed skin thoroughly after handling.[1]

Do not eat, drink, or smoke when using this product.[1]

Avoid breathing dust, fume, gas, mist, vapors, or spray.[1][3]

Use only outdoors or in a well-ventilated area.[1]

Contaminated work clothing should not be allowed out of the workplace.[1][2]

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[3]

Storage:

Store in a locked up and well-ventilated place.[1]
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Keep the container tightly closed.[1]

Store away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[1][2]

For long-term storage as a powder, it is recommended to store at -20°C for up to 3 years.[4]

Stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and can be stored

at -80°C for up to one year.[4]

First Aid Measures
In the event of exposure to M7583, immediate and appropriate first aid should be administered.

Exposure Route First Aid Procedure

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. Call a

POISON CENTER or doctor/physician.[1] If not

breathing, give artificial respiration if trained to

do so.[5]

Skin Contact

Remove/Take off immediately all contaminated

clothing. Wash with plenty of soap and water.[1]

If skin irritation or rash occurs, get medical

advice/attention.[1][2] Wash contaminated

clothing before reuse.[1][2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.[1][3] If eye irritation

persists, get medical advice/attention.[1]

Ingestion

Rinse mouth.[1] Do NOT induce vomiting.[1]

Immediately call a POISON CENTER or

doctor/physician.[1]

Spills and Disposal
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Accidental Release Measures:

Ensure adequate ventilation and use personal protective equipment.[1]

Evacuate personnel to safe areas and keep people away from and upwind of the spill/leak.

[1]

Prevent the product from entering drains, water courses, or onto the ground.[1][2]

Contain the spill with dry earth, sand, or other suitable non-combustible material.[5]

Collect the spillage and shovel it into suitable containers for disposal.[1][5]

Disposal:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, national, and international regulations.[1][2]

Experimental Workflow and Data
M7583 is a covalent BTK inhibitor that has been evaluated in Phase I/II clinical trials for B-cell

malignancies.[6][7] The following diagram illustrates a general workflow for handling and

preparing M7583 for in vitro experiments.
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General Workflow for M7583 In Vitro Experimentation

Preparation

Experimentation

Cleanup & Disposal

Retrieve M7583 from -20°C storage

Equilibrate to room temperature

Weigh powder in a chemical fume hood

Prepare stock solution (e.g., in DMSO)

Dilute stock solution to working concentrations

Treat cells or biochemical assays

Dispose of unused M7583 solution

Incubate for specified duration

Dispose of contaminated labware

Perform downstream analysis

Decontaminate work surfaces

Click to download full resolution via product page

Caption: Workflow for M7583 preparation, experimentation, and disposal.
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BTK Signaling Pathway Inhibition
M7583 functions as a highly selective, covalent inhibitor of Bruton's tyrosine kinase (BTK). BTK

is a critical component of the B-cell receptor (BCR) signaling pathway, which is essential for B-

cell proliferation, differentiation, and survival. The diagram below illustrates the point of

inhibition by M7583 within this pathway.
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M7583 Inhibition of the BTK Signaling Pathway

B-Cell Receptor Signaling

B-Cell Receptor (BCR)

LYN/SYK

BTK

PLCγ2

Downstream Signaling
(NF-κB, MAPK, etc.)

B-Cell Proliferation & Survival

M7583

Inhibits

Click to download full resolution via product page

Caption: M7583 inhibits BTK, blocking downstream signaling for B-cell survival.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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